2-(benzo[d][1,3]dioxol-5-yl)-9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
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Overview
Description
2-(benzo[d][1,3]dioxol-5-yl)-9-chloro-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C22H16ClN3O3 and its molecular weight is 405.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Intricate heterocyclic compounds, such as pyrazolo[5,1-c][1,4]benzoxazines, are synthesized through reactions that often involve intramolecular cycloaddition, indicating a complex and nuanced approach to creating these molecules. For instance, Shimizu et al. (1990) detailed the preparation of pyrazolo[5,1‐c][1,4]benzoxazines via the reaction of 2-(allyloxy)phenylhydrazine with arylaldehydes, highlighting the role of hydrochloric acid in facilitating intramolecular 1,3-dipolar cycloaddition reactions (Shimizu et al., 1990).
Molecular Docking and Screening
The molecular docking and in vitro screening of novel pyridine and fused pyridine derivatives, as studied by Flefel et al. (2018), involve assessing the antimicrobial and antioxidant activities of these compounds. This research suggests a potential for discovering new therapeutic agents within similar classes of compounds (Flefel et al., 2018).
Antimicrobial and Antifungal Activities
Research into the antimicrobial and antifungal activities of pyrazoline and pyrazole derivatives, as conducted by Hassan (2013), provides insights into the potential applications of these compounds in medical and pharmaceutical sciences. This research underscores the importance of novel heterocyclic compounds in developing new antimicrobial agents (Hassan, 2013).
Novel Compound Synthesis
The synthesis of novel heterocyclic compounds, such as the work done by Avila et al. (2011), demonstrates the continuous effort in the chemical science community to expand the repertoire of molecules for various applications, including but not limited to pharmaceuticals (Avila et al., 2011).
Mechanism of Action
Target of Action
Similar compounds have been reported to show activity against various cancer cell lines .
Mode of Action
Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .
Biochemical Pathways
Related compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Biochemical Analysis
Biochemical Properties
Based on its structural similarity to other benzo[d][1,3]dioxol-5-yl compounds, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules . The nature of these interactions could be influenced by the compound’s unique structural features, including its chloro, pyridin-4-yl, and benzo[e]pyrazolo[1,5-c][1,3]oxazine groups .
Cellular Effects
Based on the known effects of similar compounds, it could potentially influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-9-chloro-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClN3O3/c23-15-2-4-19-16(10-15)18-11-17(14-1-3-20-21(9-14)28-12-27-20)25-26(18)22(29-19)13-5-7-24-8-6-13/h1-10,18,22H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXCXSEUNERFHMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3=C(C=CC(=C3)Cl)OC(N2N=C1C4=CC5=C(C=C4)OCO5)C6=CC=NC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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